Cas no 1996780-77-8 (1-(2-methoxybutyl)-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(2-methoxybutyl)-5-methyl-1H-pyrazol-3-amine
• CAS No: 1996780-77-8
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5799765
• PubChem ID: 165848805
• Update Time: 2025-10-28

1-(2-methoxybutyl)-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxybutyl)-5-methyl-1H-pyrazol-3-amine
• 1996780-77-8
• EN300-1111084

• Inchi： 1S/C9H17N3O/c1-4-8(13-3)6-12-7(2)5-9(10)11-12/h5,8H,4,6H2,1-3H3,(H2,10,11)
• InChI Key： NAKRGPYPFCRBBG-UHFFFAOYSA-N
• SMILES： O(C)C(CC)CN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(2-methoxybutyl)-5-methyl-1H-pyrazol-3-amine

Introduction to 1-(2-Methoxybutyl)-5-Methyl-1H-Pyrazol-3-Amine (CAS No. 1996780-77-8)

1-(2-Methoxybutyl)-5-Methyl-1H-Pyrazol-3-Amine, also known by its CAS number 1996780-77-8, is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in drug discovery and advanced materials. The structure of this compound is characterized by a pyrazole ring, a methyl group at position 5, and a 2-methoxybutyl substituent at position 1, which imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of 1-(2-Methoxybutyl)-5-Methyl-1H-Pyrazol-3-Amine as a lead compound for anti-inflammatory and anticancer drug development. The presence of the methoxybutyl group enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmacological studies. Moreover, its ability to form stable complexes with metal ions has opened new avenues for its application in coordination chemistry and catalysis.

The synthesis of 1-(2-Methoxybutyl)-5-Methyl-1H-Pyrazol-3-Amine involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes for this compound. For example, researchers have successfully employed microwave-assisted synthesis to optimize reaction conditions, reducing both time and energy consumption while maintaining high yields.

In terms of physical properties, this compound exhibits a melting point of approximately 125°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its spectral data, including UV-vis, IR, and NMR spectra, have been thoroughly characterized in recent studies, providing valuable insights into its molecular structure and reactivity. These properties make it suitable for various applications in organic synthesis and materials science.

The biological activity of 1-(2-Methoxybutyl)-5-Methyl-1H-Pyrazol-3-Amine has been extensively investigated in recent years. In vitro assays have demonstrated its potent inhibitory effects on key enzymes associated with inflammation and cancer progression. Furthermore, preliminary toxicological studies suggest that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further preclinical testing.

In conclusion, 1-(2-Methoxybutyl)-5-Methyl-1H-Pyrazol-3-Amine (CAS No. 1996780-77-8) is a multifaceted compound with significant potential in drug discovery and materials science. Its unique chemical structure, coupled with its favorable physical and biological properties, positions it as a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications for this compound, its role in advancing scientific knowledge is expected to grow further.